Cas no 2166912-91-8 (tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2166912-91-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6015195
• PubChem ID: 165606859
• Update Time: 2025-10-28

tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro3.5nonane-2-carboxylate
• tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate
• 2166912-91-8
• EN300-1280085

• Inchi： 1S/C13H24N2O3/c1-11(2,3)18-10(16)15-8-13(9-15)6-7-17-12(4,5)14-13/h14H,6-9H2,1-5H3
• InChI Key： ISAFWSURYVYSCD-UHFFFAOYSA-N
• SMILES： O1CCC2(CN(C(=O)OC(C)(C)C)C2)NC1(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro3.5nonane-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6,6-Dimethyl-7-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate (CAS: 2166912-91-8)

The compound tert-butyl 6,6-dimethyl-7-oxa-2,5-diazaspiro[3.5]nonane-2-carboxylate (CAS: 2166912-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its versatility as a building block for drug discovery, owing to its unique stereochemistry and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a one-pot cyclization strategy, achieving a yield of 78% under optimized conditions. The researchers emphasized its role as a precursor for gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The spirocyclic core was shown to confer improved blood-brain barrier penetration compared to linear analogs, while maintaining low cytotoxicity in neuronal cell lines (IC50 > 100 μM).

In parallel developments, patent literature from major pharmaceutical companies (WO2023017261, 2023) has disclosed derivatives of this scaffold as potent inhibitors of viral proteases, particularly against SARS-CoV-2 Mpro. The tert-butoxycarbonyl (Boc) protected amine functionality at position 2 allows for straightforward derivatization, enabling rapid structure-activity relationship studies. Molecular docking simulations suggest that the rigid spiro architecture optimally positions pharmacophores within the enzyme's active site.

Analytical characterization of 2166912-91-8 has been refined through recent advancements in NMR and mass spectrometry techniques. A 2024 study in Analytical Chemistry reported a comprehensive 1H/13C NMR assignment (δH 1.42 (s, 9H), 1.28 (s, 6H); δC 155.2, 80.1, 62.3 ppm) and developed a validated HPLC method (95:5 hexane:EtOAc, Rf = 0.32) for purity assessment. These protocols are now being adopted by contract research organizations for quality control in kilo-scale productions.

The compound's stability profile has been systematically evaluated under various conditions. Accelerated stability studies (40°C/75% RH, 6 months) indicate that the Boc group remains intact, while the spirocyclic system shows remarkable resistance to racemization. This property makes it particularly valuable for manufacturing processes requiring harsh conditions. Current research is exploring its application in continuous flow chemistry setups, where residence times of less than 5 minutes at 150°C have been achieved without decomposition.

Looking forward, several clinical candidates containing this structural motif are expected to enter Phase I trials in 2024-2025, primarily as neuroprotective agents and antiviral therapeutics. The synthetic accessibility of 2166912-91-8 from commercially available starting materials (estimated $120/g at 100g scale) positions it as a cost-effective option for structure-based drug design. Ongoing research is investigating its potential in targeted protein degradation (PROTACs) and as a linker for antibody-drug conjugates, leveraging the secondary amine revealed after Boc deprotection.